Cas no 1183764-13-7 (2-(3-amino-1H-1,2,4-triazol-1-yl)-N-ethylacetamide)

• Product Name: 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-ethylacetamide
• CAS No: 1183764-13-7
• MF: C₆H₁₁N₅O
• MW: 169.184439897537
• CID: 5981763
• PubChem ID: 60912608
• Update Time: 2025-05-20

2-(3-amino-1H-1,2,4-triazol-1-yl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-ethylacetamide
• EN300-1106698
• 1183764-13-7

• Inchi： 1S/C6H11N5O/c1-2-8-5(12)3-11-4-9-6(7)10-11/h4H,2-3H2,1H3,(H2,7,10)(H,8,12)
• InChI Key： HBBSRDHCGKYVQR-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(N)=N1)NCC

Computed Properties

• Exact Mass: 169.09635999g/mol
• Monoisotopic Mass: 169.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-ethylacetamide

2-(3-Amino-1H-1,2,4-Triazol-1-yl)-N-Ethylacetamide: A Comprehensive Overview

The compound with CAS No. 1183764-13-7, commonly referred to as 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-ethylacetamide, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with an ethyl acetamide group. The triazole moiety is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in various chemical and biological applications.

Recent studies have highlighted the potential of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-ethylacetamide as a precursor in the synthesis of bioactive compounds. Its ability to undergo a wide range of reactions, including nucleophilic substitutions and condensations, has made it a key intermediate in the development of novel drugs. For instance, researchers have explored its role in the synthesis of antitumor agents and antiviral compounds, where its structural flexibility plays a crucial role.

The synthesis of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-ethylacetamide typically involves multi-step processes that emphasize precision and control. One common approach involves the reaction of 3-amino triazole derivatives with ethyl acetyl chloride under specific conditions. This method ensures high yields and maintains the integrity of the molecule's functional groups. Recent advancements in green chemistry have also led to the development of more sustainable synthesis pathways, reducing the environmental footprint of its production.

In terms of pharmacological applications, 2-(3-amino-1H-1,2,4-triazol-1-yll-N-Ethylacetamide has shown promise in targeting various disease states. For example, studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression. Its ability to modulate cellular signaling pathways makes it a compelling candidate for further exploration in oncology research.

Moreover, the compound's stability under physiological conditions has been extensively studied. Researchers have found that it exhibits excellent solubility in aqueous solutions, which is a critical factor for its potential use as an oral or parenteral drug delivery agent. This property enhances its bioavailability and efficacy when administered in therapeutic settings.

Another area where 2-(3-amino-HH-HHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHH has shown significant potential is in the field of agrochemistry. Its ability to interact with plant enzymes suggests that it could be developed into a novel class of pesticides or growth regulators. Preliminary experiments have indicated that it can enhance crop resistance to environmental stressors without adverse effects on plant metabolism.

In conclusion, CAS No. 1183764-HH-HHHHHHHHHHH represents a groundbreaking advancement in organic chemistry with far-reaching implications across multiple disciplines. Its unique structure and diverse functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and agriculture. As ongoing studies continue to uncover new applications for this compound, its role as a cornerstone in modern chemical research is likely to grow even further.